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Compound of Interest

Compound Name: Leu-AMS

Cat. No.: B15611673 Get Quote

Essential Safety and Logistical Information for the Disposal of a Potent Leucyl-tRNA

Synthetase Inhibitor

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of Leu-AMS (Leucyl-adenylate sulfamate), a potent inhibitor of leucyl-tRNA

synthetase known for its cytotoxic effects on both cancerous and normal cells, as well as its

antibacterial properties.[1][2][3][4][5] Adherence to these procedures is critical to mitigate risks

associated with this compound.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to handle Leu-AMS with the appropriate

safety measures. Always consult the Safety Data Sheet (SDS) for the most current and detailed

information.

Personal Protective Equipment (PPE): All personnel handling Leu-AMS must wear standard

laboratory PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)
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A lab coat

Handling Precautions:

Avoid generating dust if handling the solid form.

Work in a well-ventilated area, preferably in a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Leu-AMS Properties and Safety Data
The following table summarizes key quantitative and safety information for Leu-AMS.

Property Value

CAS Number 288591-93-5

Molecular Formula C₁₆H₂₅N₇O₇S

Molecular Weight 459.48 g/mol

IC₅₀ (LRS) 22.34 nM

Solubility in DMSO ≥ 49.17 mg/mL (107.01 mM)

Storage (Solid) -20°C for 3 years

Storage (in Solvent) -80°C for 6 months; -20°C for 1 month

Data sourced from MedChemExpress Product Data Sheet.[5]

Step-by-Step Disposal Procedures
Due to its cytotoxic nature, Leu-AMS and any materials contaminated with it must be treated

as hazardous chemical waste. Do not dispose of Leu-AMS down the drain or in regular trash.

Disposal of Solid Leu-AMS Waste
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Collection: Carefully place all unused or expired solid Leu-AMS, along with any

contaminated items (e.g., weigh boats, pipette tips, gloves), into a designated hazardous

waste container.

Labeling: The container must be clearly and securely labeled as "Hazardous Waste" and

include the full chemical name ("Leu-AMS" or "Leucyl-adenylate sulfamate"), the

approximate quantity, and the date of accumulation.

Storage: Store the sealed waste container in a designated, secure satellite accumulation

area that is away from incompatible materials.

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) or equivalent hazardous waste management program.

Disposal of Leu-AMS Solutions
The disposal method for Leu-AMS solutions is primarily determined by the solvent used.

Aqueous Solutions:

Collection: Collect all aqueous solutions containing Leu-AMS in a sealed, leak-proof

hazardous waste container.

Labeling: Label the container with "Hazardous Waste," the chemical name ("Aqueous

solution of Leu-AMS"), the solvent (water), the approximate concentration, and any other

components.

Disposal: Dispose of the liquid waste through your institution's chemical waste program.

Organic Solvent Solutions (e.g., DMSO):

Segregation: Solutions of Leu-AMS in flammable or halogenated organic solvents must be

collected in separate, appropriate solvent waste containers. Do not mix incompatible

solvent waste streams.

Collection and Labeling: Collect the waste in a sealed, leak-proof container compatible

with the organic solvent. The label must include "Hazardous Waste," the full chemical
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name ("Leu-AMS"), the solvent(s) used (e.g., DMSO), the approximate concentration, and

any other components.

Disposal: Arrange for disposal through your institution's hazardous waste program.

Decontamination of Glassware
Initial Rinse: Rinse contaminated glassware and equipment with a suitable solvent in which

Leu-AMS is soluble (e.g., DMSO, followed by ethanol or acetone). Collect this initial rinse as

hazardous chemical waste.

Secondary Wash: After the initial solvent rinse, wash the glassware with an appropriate

laboratory detergent and water. This final rinse water can typically be disposed of down the

drain, but it is best practice to confirm this with your institution's EHS guidelines.

Leu-AMS Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Leu-
AMS and associated waste.
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Caption: Disposal decision workflow for Leu-AMS waste.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

Leu-AMS, fostering a secure research environment and upholding their commitment to

environmental stewardship. Always prioritize consulting your institution's specific EHS

guidelines, as they will supersede any general recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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